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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyrimidine

Cat. No.: B017362 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2,4-dichloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract: 5-Bromo-2,4-dichloropyrimidine is a halogenated pyrimidine derivative that serves

as a versatile intermediate in the synthesis of a wide range of biologically active molecules,

including pharmaceuticals and agrochemicals.[1] Its utility is largely derived from the differential

reactivity of its halogen substituents, making it a valuable building block in medicinal chemistry

for the development of novel compounds.[1] This document provides a comprehensive

overview of the core physical properties of 5-Bromo-2,4-dichloropyrimidine, detailed

experimental protocols for its synthesis and characterization, and a visualization of its synthetic

pathway.

Core Physical and Chemical Properties
5-Bromo-2,4-dichloropyrimidine is a compound of significant interest due to its role as a key

intermediate in the synthesis of various pharmaceutical agents, including candidates for

antiviral and anticancer drugs.[2] It is also utilized in the development of fungicides in the

agrochemical sector.[2] The strategic placement of bromine and chlorine atoms on the

pyrimidine ring allows for selective functionalization through reactions such as nucleophilic

substitution and palladium-catalyzed cross-coupling.[3]
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The physical properties of 5-Bromo-2,4-dichloropyrimidine are summarized in the table

below for easy reference and comparison.

Property Value Citations

IUPAC Name 5-bromo-2,4-dichloropyrimidine [4]

CAS Number 36082-50-5 [1][2][5]

Molecular Formula C₄HBrCl₂N₂ [1][2][4][5]

Molecular Weight 227.87 g/mol [1][4][6]

Appearance

White to off-white crystalline

powder or colorless to light

yellow liquid/low melting solid.

[1][2][5]

[1][2][5]

Melting Point 26-30 °C [1][5][7][8][9][10]

Boiling Point 128 °C at 15 mmHg [1][7][8][9]

Density 1.781 - 1.82 g/cm³ at 25 °C [2][5][7][9][11]

Refractive Index n20/D 1.603 [1][7][9][12]

Solubility

Soluble in Methanol, DMSO,

DMF; slightly soluble in ethanol

and chloroform; insoluble in

water.[2][12][13]

[2][12][13]

Flash Point 113 °C (235.4 °F) - closed cup [9]

Vapor Pressure 0.0001 mmHg at 25°C [11]

Purity ≥97.0% (GC) [1][9]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 5-Bromo-2,4-
dichloropyrimidine are crucial for its effective use in research and development.
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Synthesis from 5-Bromouracil
A common and effective method for synthesizing 5-Bromo-2,4-dichloropyrimidine is through

the reaction of 5-bromouracil with a chlorinating agent such as phosphorus pentachloride

(PCl₅) or phosphorus oxychloride (POCl₃).[3][14][15]

Protocol using Phosphorus Pentachloride (PCl₅):[7][14]

Reaction Setup: In a reaction flask equipped with a reflux condenser, combine 5-bromouracil

(e.g., 6.0 g, 31.4 mmol) and phosphorus pentachloride (e.g., 16.4 g, 87.9 mmol).[7][14]

Solvent Addition: Add a suitable solvent such as 1,1,2-trichloroethane (50 mL).[7][14]

Reflux: Heat the reaction mixture to reflux. The mixture will typically transform from a

suspension to a light yellow, transparent solution.[7][14]

Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) until the

5-bromouracil starting material is completely consumed.[7][14]

Quenching: After cooling the reaction mixture to room temperature, carefully and slowly pour

it into stirred ice water.[14] Continue stirring for approximately 1 hour.[14]

Extraction: Extract the aqueous phase multiple times with dichloromethane (DCM, e.g., 3 x

50 mL).[14]

Drying and Concentration: Combine the organic layers and dry them over anhydrous

magnesium sulfate (MgSO₄).[14] Remove the solvent by evaporation under reduced

pressure to yield the crude product as a light yellow liquid.[14]

Purification: Purify the crude product using silica gel column chromatography to obtain the

final 5-Bromo-2,4-dichloropyrimidine as a colorless, transparent liquid.[14]

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of purified 5-Bromo-2,4-dichloropyrimidine in

approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), in a
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standard 5 mm NMR tube.[16][17]

¹H NMR Data Acquisition: Acquire the proton NMR spectrum. The chemical shift will be

referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[17]

¹³C NMR Data Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled

pulse sequence. The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16

ppm).[17]

Melting Point Determination:

Sample Preparation: Place a small amount of the solid crystalline sample into a capillary

tube.

Measurement: Use a standard melting point apparatus. Heat the sample slowly (e.g., 1-2 °C

per minute) as it approaches the expected melting range.

Observation: Record the temperature range from the point at which the first drop of liquid

appears to when the entire sample has melted.

Logical and Experimental Visualizations
Diagrams are essential for representing complex chemical processes and workflows in a clear

and understandable format.

Synthesis Pathway of 5-Bromo-2,4-dichloropyrimidine
The following diagram illustrates the synthetic route from 5-bromouracil to 5-Bromo-2,4-
dichloropyrimidine.
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Caption: Synthetic pathway of 5-Bromo-2,4-dichloropyrimidine.

General Workflow for Spectroscopic Analysis
This diagram outlines the typical workflow for analyzing a chemical compound like 5-Bromo-
2,4-dichloropyrimidine using NMR spectroscopy.
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Caption: General workflow for NMR spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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